Cas no 2097976-54-8 (1-(2-(Butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid)
1-(2-(Butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-(2-(butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid
- 1-[2-[butyl(methyl)amino]-2-oxoethyl]azetidine-3-carboxylic acid
- 1-(2-(Butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid
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- Inchi: 1S/C11H20N2O3/c1-3-4-5-12(2)10(14)8-13-6-9(7-13)11(15)16/h9H,3-8H2,1-2H3,(H,15,16)
- InChI Key: ZKEAFBRNCKJTPN-UHFFFAOYSA-N
- SMILES: OC(C1CN(CC(N(C)CCCC)=O)C1)=O
Computed Properties
- Exact Mass: 228.14739250 g/mol
- Monoisotopic Mass: 228.14739250 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 228.29
- XLogP3: -1.9
- Topological Polar Surface Area: 60.8
1-(2-(Butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B115851-100mg |
1-(2-(Butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic Acid |
2097976-54-8 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B115851-500mg |
1-(2-(Butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic Acid |
2097976-54-8 | 500mg |
$ 365.00 | 2022-06-07 | ||
| TRC | B115851-1g |
1-(2-(Butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic Acid |
2097976-54-8 | 1g |
$ 570.00 | 2022-06-07 | ||
| Life Chemicals | F1907-2659-0.25g |
1-(2-(butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid |
2097976-54-8 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-2659-0.5g |
1-(2-(butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid |
2097976-54-8 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-2659-1g |
1-(2-(butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid |
2097976-54-8 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-2659-2.5g |
1-(2-(butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid |
2097976-54-8 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-2659-5g |
1-(2-(butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid |
2097976-54-8 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-2659-10g |
1-(2-(butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid |
2097976-54-8 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
1-(2-(Butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-(2-(Butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid
Recent Advances in the Study of 1-(2-(Butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid (CAS: 2097976-54-8)
The compound 1-(2-(Butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid (CAS: 2097976-54-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine-3-carboxylic acid core and butyl(methyl)amino side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.
One of the key areas of research has been the optimization of the synthetic route for 1-(2-(Butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers employed a multi-step approach involving the coupling of azetidine-3-carboxylic acid derivatives with butyl(methyl)amine under controlled conditions, achieving a purity of over 98%. This advancement is critical for facilitating further preclinical and clinical studies.
Pharmacological evaluations of 1-(2-(Butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid have revealed its potential as a modulator of specific biological targets. In vitro studies demonstrated its affinity for G-protein-coupled receptors (GPCRs), particularly those involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its inhibitory effects on interleukin-6 (IL-6) production, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. These findings are supported by molecular docking studies that predict strong interactions with the receptor binding sites.
Further investigations into the pharmacokinetic properties of this compound have also been conducted. A preclinical study in rats showed favorable absorption and distribution profiles, with a half-life that supports once-daily dosing. However, challenges remain in optimizing its metabolic stability, as initial findings indicate rapid clearance in certain metabolic pathways. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce off-target effects.
In addition to its therapeutic potential, 1-(2-(Butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid has been studied for its role in chemical biology. Its unique structure makes it a valuable tool for probing enzyme mechanisms and protein-ligand interactions. A recent study in ACS Chemical Biology (2023) utilized this compound as a probe to investigate the substrate specificity of amino acid transporters, providing new insights into their function and regulation.
In conclusion, 1-(2-(Butyl(methyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid (CAS: 2097976-54-8) represents a promising candidate for further drug development and biological research. Its synthetic accessibility, pharmacological activity, and utility as a chemical probe underscore its importance in the field. Future studies should focus on addressing its metabolic limitations and exploring its potential in additional therapeutic areas.
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